3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide

• IUPAC Name: 3-chloro-N-(naphthalen-2-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C18H13ClN2OS/c19-15-7-3-6-14(10-15)17(22)21-18(23)20-16-9-8-12-4-1-2-5-13(12)11-16/h1-11H,(H2,20,21,22,23)
• InChI Key: OTQSUVFKULCRMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=S)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H13ClN2OS
• Molecular Weight: 340.8 g/mol

Description

3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide, also known as NCNCTB, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment and neuroprotection.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide involves the inhibition of tubulin polymerization, which is essential for cell division and growth. This compound binds to the colchicine-binding site on tubulin, preventing the formation of microtubules. This leads to cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the antioxidant response and cellular defense against oxidative stress.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and protect neurons from oxidative stress. This compound has also been found to reduce inflammation in the brain and activate the antioxidant response pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide in lab experiments is its ability to inhibit the growth of various cancer cell lines. This makes it a promising candidate for further research in cancer treatment. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide. One area of interest is its potential use in combination with other anti-cancer agents. This compound has been shown to enhance the effects of other chemotherapeutic drugs, such as paclitaxel. Another area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has been shown to protect neurons from oxidative stress, which is a common factor in these diseases. Further studies are needed to determine the full potential of this compound in these applications.
Conclusion
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Its ability to inhibit the growth of cancer cells and protect neurons from oxidative stress makes it a promising candidate for further research in cancer treatment and neuroprotection. Further studies are needed to determine the optimal dosage and potential side effects of this compound, as well as its potential use in combination with other anti-cancer agents and in treating neurodegenerative diseases.

Synthesis Methods

3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide can be synthesized through a multi-step process involving the reaction of 2-naphthylamine with carbon disulfide, followed by the reaction with 3-chlorobenzoyl chloride. The final product is obtained through the reaction of the intermediate with ammonia.

Scientific Research Applications

3-chloro-N-[(2-naphthylamino)carbonothioyl]benzamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, this compound has also been studied for its neuroprotective effects. It has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.